1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H30N2O2/c1-5-26-22-15-19(8-9-21(22)25-4)16-23-10-12-24(13-11-23)20-14-17(2)6-7-18(20)3/h6-9,14-15H,5,10-13,16H2,1-4H3
• InChI Key: CHTZITRLHUWIPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=C(C=CC(=C3)C)C)OC
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine, also known as DMEMB-PZP, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine acts as a dopamine D2 receptor partial agonist, meaning that it activates the receptor to a lesser extent than full agonists but still produces a response. This mechanism of action has been shown to be effective in improving motor function in animal models of Parkinson's disease and reducing psychotic symptoms in animal models of schizophrenia.
Biochemical and Physiological Effects:
1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects, including increasing dopamine release in the brain, reducing inflammation, and improving mitochondrial function. These effects may contribute to its therapeutic potential in neurological disorders.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has several advantages for use in lab experiments, including its high purity and stability. However, its limited solubility in water may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine, including further studies on its mechanism of action, exploration of its potential therapeutic applications in other neurological disorders, and development of more efficient synthesis methods. Additionally, research on the safety and toxicity of 1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine will be important for its eventual clinical use.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenylamine with 3-ethoxy-4-methoxybenzyl chloride, followed by the addition of piperazine. This method has been successfully used to produce 1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine in high yields and purity.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Research has shown that 1-(2,5-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has a unique mechanism of action that may make it more effective than other drugs currently used for these conditions.